Cas no 83780-60-3 (1-PROPANOL, 2-[(TETRAHYDRO-2H-PYRAN-2-YL)OXY]-, (2R)-)

1-PROPANOL, 2-[(TETRAHYDRO-2H-PYRAN-2-YL)OXY]-, (2R)- structure
83780-60-3 structure
Product Name:1-PROPANOL, 2-[(TETRAHYDRO-2H-PYRAN-2-YL)OXY]-, (2R)-
CAS No:83780-60-3
MF:C8H16O3
MW:160.210843086243
CID:3207967
PubChem ID:9793900
Update Time:2025-04-21

1-PROPANOL, 2-[(TETRAHYDRO-2H-PYRAN-2-YL)OXY]-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 1-PROPANOL, 2-[(TETRAHYDRO-2H-PYRAN-2-YL)OXY]-, (2R)-
    • MKWQCXIXWYWZBA-GVHYBUMESA-N
    • (2R)-2-tetrahydropyranyloxy-1-hydroxypropane
    • SCHEMBL2381805
    • (R)-2-(tetrahydro-pyran-2-yloxy)-propan-1-ol
    • 2-O-tetrahydropyranyl-(R)-propane-1,2-diol
    • 83780-60-3
    • (2R)-2-((tetrahydro-2H-pyran-2-yl)oxy)propan-1-ol
    • 2-O-tetrahydropyrany-(R)-propane-1,2-diol
    • Inchi: 1S/C8H16O3/c1-7(6-9)11-8-4-2-3-5-10-8/h7-9H,2-6H2,1H3/t7-,8?/m1/s1
    • InChI Key: MKWQCXIXWYWZBA-GVHYBUMESA-N
    • SMILES: O1CCCCC1O[C@H](C)CO

Computed Properties

  • Exact Mass: 160.109944368g/mol
  • Monoisotopic Mass: 160.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 38.7Ų
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